N-{4-[(acetylamino)sulfonyl]phenyl}-3-(4-fluorophenyl)acrylamide

• IUPAC Name: (E)-N-[4-(acetylsulfamoyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C17H15FN2O4S/c1-12(21)20-25(23,24)16-9-7-15(8-10-16)19-17(22)11-4-13-2-5-14(18)6-3-13/h2-11H,1H3,(H,19,22)(H,20,21)/b11-4+
• InChI Key: UQJBOAHFSSEBFF-NYYWCZLTSA-N
• Canonical SMILES: CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C=CC2=CC=C(C=C2)F
• Isomeric SMILES: CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)/C=C/C2=CC=C(C=C2)F
• Molecular Formula: C17H15FN2O4S
• Molecular Weight: 362.4 g/mol

Description

The compound “N-{4-[(acetylamino)sulfonyl]phenyl}-3-(4-fluorophenyl)acrylamide” is an organic compound containing functional groups such as acetylamino, sulfonyl, and acrylamide. These functional groups suggest that the compound could have various potential applications in fields like medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of multiple functional groups.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the acrylamide group could undergo polymerization, and the sulfonyl group could participate in substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future research directions for this compound could include exploring its potential applications, optimizing its synthesis, and studying its properties in more detail.